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Compound of Interest

Compound Name: 5-Hydroxyindole

Cat. No.: B134679

For Researchers, Scientists, and Drug Development Professionals

The 5-hydroxyindole scaffold, a privileged structure in medicinal chemistry, is a core
component of numerous biologically active compounds, including the endogenous
neurotransmitter serotonin. Its inherent ability to interact with various biological targets has
spurred extensive research into the synthesis and evaluation of novel derivatives with a wide
range of therapeutic applications. This technical guide provides an in-depth overview of the
current landscape of 5-hydroxyindole derivatives, focusing on their anticancer, anti-
inflammatory, and neuroprotective activities. It includes a compilation of quantitative biological
data, detailed experimental protocols for key assays, and visualizations of the intricate
signaling pathways these compounds modulate.

Anticancer Activities of 5-Hydroxyindole Derivatives

A growing body of evidence highlights the potential of 5-hydroxyindole derivatives as
promising anticancer agents. These compounds have been shown to exhibit cytotoxic effects
against various cancer cell lines through diverse mechanisms of action.

Quantitative Data Summary

The following table summarizes the in vitro anticancer activity of selected 5-hydroxyindole
derivatives, presenting their half-maximal inhibitory concentration (IC50) values against
different cancer cell lines.
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Derivative Cancer Cell

Compound ID . IC50 (uM) Reference
Class Line
5-Hydroxyindole-

5d 3-carboxylic acid  MCF-7 (Breast) 4.7 [1]
ester
5-Hydroxyindole-

5a 3-carboxylic acid  MCF-7 (Breast) <10 [1]
ester
5-Hydroxyindole-

51 3-carboxylic acid  MCF-7 (Breast) <10 [1]
ester
2-Amino-5- Polymorphonucle

3n hydroxyindole-3-  ar Leukocytes (5- ~0.3 [2]
carboxylate LO inhibition)
3-Amino-1H-7-

25 azaindole HelLa (Cervical) 3.7 [3]
derivative
3-Amino-1H-7-

25 azaindole HepG2 (Liver) 8.0 [3]
derivative
3-Amino-1H-7-

25 azaindole MCF-7 (Breast) 19.9 [3]
derivative
Indole-chalcone SMMC-7721

30a o _ 0.89 [4]
derivative (Liver)
Indole-chalcone SMMC-7721

30b o _ 0.56 [4]
derivative (Liver)
Indole-chalcone )

30b HepG2 (Liver) 0.91 [4]

derivative

Key Signhaling Pathways in Anticancer Activity
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5-Hydroxyindole derivatives have been implicated in the modulation of several critical
signaling pathways involved in cancer progression, including the PI3K/Akt/mTOR and MAPK
pathways. The diagram below illustrates a simplified overview of how these pathways can be

targeted.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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